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Compound of Interest

Compound Name: 4-Methoxy-3,6-dihydro-2H-pyran

Cat. No.: B101811 Get Quote

An In-depth Technical Guide to 4-Methoxy-3,6-dihydro-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

synthesis of 4-Methoxy-3,6-dihydro-2H-pyran (CAS No. 17327-22-9), a versatile reagent in

organic synthesis.

Core Physicochemical Data
The empirical formula for 4-Methoxy-3,6-dihydro-2H-pyran is C₆H₁₀O₂. Key quantitative data

for this compound are summarized in the table below, providing a ready reference for

experimental planning and execution.

Property Value Conditions

Boiling Point 59 °C at 20 mmHg (lit.)[1][2]

Density 1.022 g/mL at 25 °C (lit.)[1][2]

Refractive Index n20/D 1.462 (lit.)[1][2]

Molecular Weight 114.14 g/mol
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While specific experimental determinations for the boiling point and density of 4-Methoxy-3,6-
dihydro-2H-pyran are not detailed in the public literature, standard laboratory procedures

would be employed. The following represents a generalized protocol for the determination of

these properties.

Synthesis of 4-Methoxy-3,6-dihydro-2H-pyran
An efficient synthesis of 4-methoxy-5,6-dihydro-2H-pyran involves the TiCl₄ driven elimination

of methanol from 4,4-dimethoxytetrahydropyran.[3] To a stirred solution of 4,4-

dimethoxytetrahydropyran in dichloromethane at -78 °C, titanium tetrachloride is added. After

the reaction is complete, the acid catalyst is quenched, and the resulting enol ether, 4-
methoxy-3,6-dihydro-2H-pyran, is purified by distillation.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like 4-Methoxy-3,6-dihydro-2H-pyran, which has a boiling point

reported at reduced pressure, a vacuum distillation setup is required.

Apparatus:

Round-bottom flask

Heating mantle

Distillation head with a thermometer

Condenser

Receiving flask

Vacuum pump

Manometer

Procedure:

A sample of purified 4-Methoxy-3,6-dihydro-2H-pyran is placed in the round-bottom flask.
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The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain a

vacuum.

The vacuum pump is started, and the pressure is lowered to the desired level (e.g., 20

mmHg) as measured by the manometer.

The sample is heated gently using the heating mantle.

The temperature is recorded when the liquid begins to boil and a steady stream of

condensate is observed on the thermometer and in the condenser. This temperature is the

boiling point at the recorded pressure.

Determination of Density
Density, the mass per unit volume, is a fundamental physical property.

Apparatus:

Pycnometer (a flask with a specific, accurately known volume)

Analytical balance

Constant temperature water bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately determined using an

analytical balance.

The pycnometer is filled with the sample of 4-Methoxy-3,6-dihydro-2H-pyran.

The filled pycnometer is placed in a constant temperature water bath until it reaches thermal

equilibrium (e.g., 25 °C).

The pycnometer is removed from the bath, carefully dried, and its mass is determined again.

The mass of the sample is calculated by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.
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The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-Methoxy-3,6-dihydro-2H-
pyran.

Reactants

Reaction Workup & Purification Product

4,4-Dimethoxytetrahydropyran

Reaction in Dichloromethane
 at -78°C

Titanium Tetrachloride (TiCl₄)

Quenching of Acid Catalyst Distillation 4-Methoxy-3,6-dihydro-2H-pyran

Click to download full resolution via product page

Caption: Synthesis of 4-Methoxy-3,6-dihydro-2H-pyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101811#boiling-point-and-density-of-4-methoxy-3-6-
dihydro-2h-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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